![molecular formula C15H14N8O4S B2380446 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 1286725-46-9](/img/structure/B2380446.png)
2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide
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Description
2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H14N8O4S and its molecular weight is 402.39. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Hemolytic Activity
- Compounds related to 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide have been synthesized and evaluated for antimicrobial and hemolytic activities. Most synthesized compounds showed variable activity against selected microbial species, with some showing potent antimicrobial effects and relatively low toxicity (Gul et al., 2017).
A2B Adenosine Receptor Antagonist
- A derivative, MRE 2029-F20, has been identified as a selective antagonist ligand for A2B adenosine receptors. This derivative is valuable for pharmacological characterization of this receptor subtype (Baraldi et al., 2004).
Antibacterial Activity Against Agricultural Pathogens
- Novel substituted purine derivatives, including those structurally related to the compound , have shown significant inhibitory effects against agricultural bacterial pathogens, offering potential applications in crop protection (Wu et al., 2016).
Chiral Separation and Characterization
- A chiral reversed-phase high-performance liquid chromatographic method has been developed for enantiomeric separation of isomers of a compound structurally similar to this compound, demonstrating its utility in chiral separation and analysis (Peikova et al., 2019).
Neuroprotective and MAO-B Inhibitory Activities
- A study identified a specific structure related to this compound as promising for in vivo evaluations due to its low neurotoxicity and high neuroprotection and MAO-B inhibitory activity, suggesting potential applications in neurodegenerative diseases (Mitkov et al., 2022).
Anticancer Activity
- Novel acefylline derivatives, including structures similar to the compound , showed moderate anticancer activity against human liver carcinoma cell lines, providing a potential avenue for cancer treatment (Shahzadi et al., 2022).
properties
IUPAC Name |
2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N8O4S/c1-7-17-8(5-28-7)12-19-20-14(27-12)18-9(24)4-23-6-16-11-10(23)13(25)22(3)15(26)21(11)2/h5-6H,4H2,1-3H3,(H,18,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSQGEXAZLLJMOK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=NN=C(O2)NC(=O)CN3C=NC4=C3C(=O)N(C(=O)N4C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N8O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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